Cas no 16596-01-3 (Methanimidamide,N,N'-bis(2-methylphenyl)-)

• Product name: Methanimidamide,N,N'-bis(2-methylphenyl)-
• CAS No: 16596-01-3
• MF: C₁₅H₁₆N₂
• MW: 224.300943374634
• CID: 213298
• PubChem ID: 313807

Methanimidamide,N,N'-bis(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanimidamide,N,N'-bis(2-methylphenyl)-
• N,N'-Di-o-tolylformamidine
• AC1L7O9K
• AmbscZ-024932
• CTK8H1860
• N,N'-bis(2-methylphenyl)formamidine
• N,N'-Bis(o-tolyl)-formamidin
• N,N'-bis(o-tolyl)formamidine
• N,N'-bis(o-tolyl)-formamidine
• N,N'-di(o-tolyl)formamidine
• N,N'-Di-o-tolyl-formamidine
• NSC229470
• SureCN3735404
• SureCN3735405
• N-[(o-Tolylimino)methyl]-o-tolylamine
• N-(2-Methylphenyl)[(2-methylanilino)methaneimine]
• SCHEMBL3735404
• 16596-01-3
• XPSKKIFRDZCDFN-UHFFFAOYSA-N
• DTXSID10310642
• N,N'-Bis(2-methylphenyl)imidoformamide #
• N,N'-bis(2-methylphenyl)methanimidamide
• AKOS004117601
• NSC-229470

• Inchi： InChI=1S/C15H16N2/c1-12-7-3-5-9-14(12)16-11-17-15-10-6-4-8-13(15)2/h3-11H,1-2H3,(H,16,17)
• InChI Key： XPSKKIFRDZCDFN-UHFFFAOYSA-N
• SMILES： CC1C=CC=CC=1N/C=N/C1C=CC=CC=1C

Computed Properties

• Exact Mass: 224.13148
• Monoisotopic Mass: 224.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.4Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 24.39